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Compound of Interest

Compound Name: Iron titanium oxide

Cat. No.: B8235110

Get Quote

Proper disposal of iron titanium oxide is crucial for laboratory safety and environmental

protection. This guide provides essential safety information, logistical considerations, and step-

by-step procedures for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Iron titanium oxide, in its various forms, is generally considered to have low toxicity. However,

it is important to handle it as a potentially hazardous substance, primarily due to the risks

associated with dust inhalation and eye contact.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical goggles.[1]

Hand Protection: Use suitable protective gloves. The choice of glove material depends on

the frequency and duration of contact.[1][3]

Body Protection: Wear long-sleeved clothing.[3]

Respiratory Protection: In dusty environments, use a NIOSH/MSHA-approved respirator.

Handling and Storage:
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Ensure adequate ventilation in the handling area.[2][3]

Avoid generating dust.[2][3][4]

Store in original, tightly sealed containers in a dry, well-ventilated place.[1][2][3]

Avoid contact with skin, eyes, and clothing.[2][3]

Do not eat, drink, or smoke when using this product.[3]

Exposure Control Parameters
Quantitative exposure limits have been established for Iron(II) titanium oxide (FeTiO3) to

minimize health risks associated with inhalation.

Parameter Value Source

Short-Term Exposure Limit

(STEL)
2 mg/m³ (over 15 minutes) [3]

Time-Weighted Average (TWA) 1 mg/m³ (over 8 hours) [3]

Step-by-Step Disposal and Spill Management
Adherence to a structured disposal workflow is essential for safety and regulatory compliance.

The primary goal is to prevent environmental contamination and ensure the material is handled

in a controlled manner.

Disposal Workflow
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Caption: Logical workflow for the safe disposal of iron titanium oxide.
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Detailed Disposal Procedures
Evaluate the Waste: Determine if the iron titanium oxide is unused and uncontaminated, or

if it is a residue from an experiment or a spill.

Unused Material: If the material is unused, recycling should be the first consideration.[1]

Contact the manufacturer to inquire about recycling options.[1]

Containment of Spills:

Minor Spills: Immediately clean up all spills.[1] Avoid breathing in the dust and prevent

contact with skin and eyes.[1]

Major Spills: Treat as a moderate hazard. Alert personnel in the vicinity and ensure the

area is secure.[1]

Cleanup: Sweep or shovel the material into a suitable container for disposal.[2][4] Avoid

methods that generate dust.

Containerization:

Use appropriate containers such as glass, polyethylene, or polypropylene.[1]

Ensure all containers are clearly labeled with the contents and any associated hazards.[1]

Keep containers securely sealed.[1]

Environmental Protection:

Under no circumstances should iron titanium oxide be released into the environment.[2]

[3]

Do not allow the material or wash water from cleaning equipment to enter drains, surface

water, or the sanitary sewer system.[1][2][4] All wash water should be collected for proper

treatment before disposal.[1]

Final Disposal:
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Waste disposal legislation can vary significantly by country, state, and territory.[1] It is the

user's responsibility to be aware of and comply with all applicable laws.[1]

Consult your institution's Environmental Health and Safety (EHS) department or a licensed

Waste Management Authority for guidance on proper disposal procedures in your area.[1]

Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste and follow all local, regional, and national regulations for complete and

accurate classification.[4]

First Aid Measures
In case of accidental exposure, follow these first aid procedures:

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least

15 minutes. If irritation persists, seek medical attention.[2][4]

Skin Contact: Wash the affected area with soap and running water.[1] If irritation occurs,

seek medical attention.[1]

Inhalation: Move the individual to fresh air.[2][4] Encourage the patient to blow their nose to

clear the breathing passage.[1] If symptoms occur, get medical attention.[2][4]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[2][4] First aid is

not generally required, but if in doubt, contact a doctor or a Poisons Information Center.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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